Cas no 2877651-84-6 (7a-({[6-(trifluoromethyl)pyrimidin-4-yl]oxy}methyl)-hexahydro-1H-pyrrolizine)

• Product Name: 7a-({[6-(trifluoromethyl)pyrimidin-4-yl]oxy}methyl)-hexahydro-1H-pyrrolizine
• CAS No: 2877651-84-6
• MF: C₁₃H₁₆F₃N₃O
• MW: 287.280853271484
• CID: 5319723
• PubChem ID: 165431764
• Update Time: 2025-08-05

7a-({[6-(trifluoromethyl)pyrimidin-4-yl]oxy}methyl)-hexahydro-1H-pyrrolizine Chemical and Physical Properties

Names and Identifiers

• F1913-7967
• 7a-({[6-(trifluoromethyl)pyrimidin-4-yl]oxy}methyl)-hexahydro-1H-pyrrolizine
• AKOS040853881
• 2877651-84-6
• Hexahydro-7a-[[[6-(trifluoromethyl)-4-pyrimidinyl]oxy]methyl]-1H-pyrrolizine

• Inchi： 1S/C13H16F3N3O/c14-13(15,16)10-7-11(18-9-17-10)20-8-12-3-1-5-19(12)6-2-4-12/h7,9H,1-6,8H2
• InChI Key： LPRLMBRBBQLMSO-UHFFFAOYSA-N
• SMILES： N12CCCC1(COC1C=C(C(F)(F)F)N=CN=1)CCC2

Computed Properties

• Exact Mass: 287.12454663g/mol
• Monoisotopic Mass: 287.12454663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 348.2±42.0 °C(Predicted)
• pka: 9.58±0.40(Predicted)

Additional information on 7a-({[6-(trifluoromethyl)pyrimidin-4-yl]oxy}methyl)-hexahydro-1H-pyrrolizine

Comprehensive Overview of 7a-({[6-(trifluoromethyl)pyrimidin-4-yl]oxy}methyl)-hexahydro-1H-pyrrolizine (CAS No. 2877651-84-6)

The compound 7a-({[6-(trifluoromethyl)pyrimidin-4-yl]oxy}methyl)-hexahydro-1H-pyrrolizine (CAS No. 2877651-84-6) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique pyrrolizine core, combined with a trifluoromethylpyrimidine moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or bioactive scaffold, aligning with the growing demand for novel therapeutic agents.

One of the key features of this compound is its heterocyclic architecture, which is often associated with enhanced bioavailability and target specificity. The presence of the trifluoromethyl group (-CF3) is particularly noteworthy, as this functional group is known to improve metabolic stability and lipophilicity—properties highly sought after in modern drug design. Recent studies have highlighted the role of pyrimidine derivatives in modulating enzymatic activity, making 7a-({[6-(trifluoromethyl)pyrimidin-4-yl]oxy}methyl)-hexahydro-1H-pyrrolizine a subject of interest in oncology and inflammatory disease research.

In the context of current trends, the scientific community is actively investigating small-molecule inhibitors for their potential to address unmet medical needs. Searches for terms like "kinase inhibitors 2024" or "trifluoromethylpyrimidine applications" reflect the heightened interest in this area. The compound’s CAS No. 2877651-84-6 is frequently queried in databases such as PubChem and Reaxys, underscoring its relevance in academic and industrial settings.

From a synthetic perspective, the preparation of 7a-({[6-(trifluoromethyl)pyrimidin-4-yl]oxy}methyl)-hexahydro-1H-pyrrolizine involves multi-step organic transformations, often leveraging cross-coupling reactions and protecting group strategies. These methods are critical for achieving high purity and yield, which are essential for subsequent biological evaluation. The compound’s pyrrolizine scaffold also offers opportunities for further derivatization, enabling the exploration of structure-activity relationships (SAR).

Environmental and safety considerations are paramount when working with such compounds. While 7a-({[6-(trifluoromethyl)pyrimidin-4-yl]oxy}methyl)-hexahydro-1H-pyrrolizine is not classified as hazardous under standard regulations, proper handling protocols must be followed to ensure workplace safety. This aligns with the broader industry focus on green chemistry and sustainable practices, topics frequently searched in conjunction with pharmaceutical synthesis.

Looking ahead, the potential applications of this compound extend beyond traditional drug development. Its molecular framework could be adapted for use in agrochemicals or material science, areas where fluorinated compounds are increasingly valued. As research progresses, the scientific literature will likely feature more studies on its mechanistic insights and therapeutic efficacy, further solidifying its position as a versatile chemical entity.

In summary, 7a-({[6-(trifluoromethyl)pyrimidin-4-yl]oxy}methyl)-hexahydro-1H-pyrrolizine (CAS No. 2877651-84-6) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional versatility make it a compelling subject for ongoing and future research, particularly in the quest for innovative solutions to complex health challenges.